Cas no 69863-36-1 (Z-Thr(Bzl)-OH)

• Product Name: Z-Thr(Bzl)-OH
• CAS No: 69863-36-1
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 59023
• PubChem ID: 24877942
• Update Time: 2025-04-18

Z-Thr(Bzl)-OH Chemical and Physical Properties

Names and Identifiers

• N-Cbz-O-Benzyl-L-threonine
• N-[(Benzyloxy)carbonyl]-O-benzyl-L-threonine
• Z-Thr(Bzl)-OH
• N-Z-O-Benzyl-L-threonine
• (2S,3R)-3-phenylmethoxy-2-(phenylmethoxycarbonylamino)butanoic acid
• Benzyloxycarbonyl-O-benzyl-L-threonine
• Cbz-Thr(Bzl)-OH
• N ALPHA-CARBOBENZOXY-O-BENZYL L-THREONINE DICYCLOHEXYLAMMONIUM SALT
• Z-L-Thr(Bzl)-OH
• AmbotzZAA1248
• Cbz-Thr(Bn)-OH
• Cbz-O-Benzyl-L-Threonine
• O-benzyl-N-benzyloxycarbonyl-L-threonine
• Z-O-benzyl-L-threonine
• (2S,3R)-3-(Benzyloxy)-2-(((benzyloxy)carbonyl)amino)butanoic acid
• PubChem19048
• FVKJXAYBJIAXAU-PBHICJAKSA-N
• KM1311
• VA50552
• K176
• ST24034094
• O-Benzyl-N-[(benzyloxy)

• Inchi： 1S/C19H21NO5/c1-14(24-12-15-8-4-2-5-9-15)17(18(21)22)20-19(23)25-13-16-10-6-3-7-11-16/h2-11,14,17H,12-13H2,1H3,(H,20,23)(H,21,22)/t14-,17+/m1/s1
• InChI Key： FVKJXAYBJIAXAU-PBHICJAKSA-N
• SMILES： O(CC1C=CC=CC=1)[C@H](C)[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 343.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8

Experimental Properties

• Melting Point: 77-80 °C(lit.)
• PSA: 84.86000
• LogP: 3.36220

Z-Thr(Bzl)-OH Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters